Cas no 127906-02-9 (1-{2-[(2,5-dimethoxyphenyl)sulfanyl]phenyl}methanamine (2E)-but-2-enedioate)

• Product name: 1-{2-[(2,5-dimethoxyphenyl)sulfanyl]phenyl}methanamine (2E)-but-2-enedioate
• CAS No: 127906-02-9
• MF: C₁₉H₂₁NO₆S
• MW: 391.438144445419
• CID: 1222429
• PubChem ID: 6449752

1-{2-[(2,5-dimethoxyphenyl)sulfanyl]phenyl}methanamine (2E)-but-2-enedioate Chemical and Physical Properties

Names and Identifiers

• 1-{2-[(2,5-dimethoxyphenyl)sulfanyl]phenyl}methanamine (2E)-but-2-enedioate
• (E)-but-2-enedioic acid,[2-(2,5-dimethoxyphenyl)sulfanylphenyl]methanamine
• 2-((2,5-Dimethoxyphenyl)thio)benzenemethanamine (Z)-2-butenedioate (1:1)
• Benzenemethanamine, 2-((2,5-dimethoxyphenyl)thio)-, (Z)-2-butenedioate (1:1)
• 127906-02-9

• Inchi： InChI=1S/C15H17NO2S.C4H4O4/c1-17-12-7-8-13(18-2)15(9-12)19-14-6-4-3-5-11(14)10-16;5-3(6)1-2-4(7)8/h3-9H,10,16H2,1-2H3;1-2H,(H,5,6)(H,7,8)/b;2-1+
• InChI Key： JWUUSMFKFBGXMB-WLHGVMLRSA-N
• SMILES： COC1=CC(=C(C=C1)OC)SC2=CC=CC=C2CN.C(=CC(=O)O)C(=O)O

Computed Properties

• Exact Mass: 391.10903
• Monoisotopic Mass: 391.10895856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 384
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 144Ų

Experimental Properties

• PSA: 119.08